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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B1201121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isodecyl diphenyl phosphate
(IDDP), detailing its chemical and physical properties, toxicological data, and primary industrial
applications. While not a direct component in drug development, its toxicological profile and
interaction with biological systems are of interest to the broader scientific community.

Core Chemical Identity

Isodecyl diphenyl phosphate is an organophosphate ester. It is a viscous, clear, colorless
liquid at room temperature.[1]

e Molecular Formula: C22H3104P[1][2]
e Molecular Weight: 390.5 g/mol [2][3]

Physicochemical and Toxicological Data

The quantitative properties of isodecyl diphenyl phosphate are summarized in the table
below. This data is essential for understanding its behavior in various experimental and
environmental settings.
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Property Value Reference(s)
IUPAC Name E;S:TQP:WI diphenyl [1]

CAS Number 29761-21-5 [1][2]

Density 1.074 g/cm3 [1]

Melting Point -31 °F (-35 °C) [1]

Boiling Point Decomposes [1]

Flash Point > 200 °F [1]

Water Solubility

Insoluble (<1 mg/mL at 70°F)

[1](2]

Vapor Pressure

0.000016 mmHg

[1]

Log Kow (Octanol-Water

Partition Coefficient)

5.44

[1](3]

Oral LD50 (rat)

>15,800 mg/kg

[1](2]

Experimental Protocols

Detailed experimental protocols for the synthesis of isodecyl diphenyl phosphate are not

readily available in public literature. However, toxicological and analytical methodologies have

been documented.

A study conducted by the National Institute of Environmental Health Sciences (NIEHS)

assessed the biological potency of IDDP in rats.[2]

o Objective: To assess the biological potency of IDDP through a short-term, in vivo

transcriptomic study.[2]

e Animal Model: Male Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[2]

e Formulation and Dosing: IDDP was formulated in corn oil and administered once daily for

four consecutive days via gavage. Six dose groups were tested: 0, 66, 132, 264, 527, and

1,054 mg/kg body weight.[2]
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e Endpoints: On the fourth day, animals were euthanized. Standard toxicological measures
were assessed, including serum cholinesterase activity. The liver was collected for gene
expression analysis using Affymetrix microarrays.[2]

o Key Finding: A significant and marked decrease in serum cholinesterase activity was
observed in all dosed groups, which is a classic effect of organophosphates.[2]

The analysis of organophosphate esters like IDDP in biological and environmental samples
typically involves chromatographic techniques.

o Sample Preparation: Extraction of the analyte from the matrix is a critical first step. For
biological tissues, this may involve homogenization followed by liquid-liquid extraction or
solid-phase extraction (SPE).[4]

o Chromatography: Gas chromatography (GC) or liquid chromatography (LC) is used to
separate IDDP from other components in the sample.[4][5]

o Detection: Mass spectrometry (MS) is commonly coupled with chromatography (GC-MS or
LC-MS) for sensitive and specific detection and quantification of IDDP.[4][5] Flame
photometric detection (FPD) is also a standard method for phosphorus-containing
compounds.[4]

Applications and Biological Relevance

The primary application of isodecyl diphenyl phosphate is as a flame retardant and
plasticizer.[6] It is used in a variety of materials to:

e Interrupt or hinder combustion.[2]
o Enhance the fire resistance of polymers.
» Improve flexibility and durability in plastics such as PVC and in rubber products.

As an organophosphate, IDDP's primary toxicological effect is the inhibition of cholinesterase,
an enzyme critical for nerve function.[2] While its acute oral toxicity is low, its potential for
neurotoxicity and other long-term health effects are areas of ongoing research.[2][6] There is
currently limited information on its direct involvement in specific signaling pathways relevant to
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drug development. However, the study of its toxicogenomic effects can provide insights into
how chemicals of this class interact with biological systems at a molecular level.

Visualizations

The following diagrams illustrate the experimental workflow of the in vivo study and the general
mechanism of action for phosphorus-based flame retardants.
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Caption: Experimental workflow for the in vivo repeat dose study of Isodecyl Diphenyl
Phosphate.
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Caption: General mechanism of action for phosphorus-based flame retardants like IDDP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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